Cas no 68967-19-1 (1-(2,6-dimethylphenyl)-3-[(2E)-1,4,5,6,7,8-hexahydro-1,3-diazocin-2-yl]urea hydrochloride)

• Product name: 1-(2,6-dimethylphenyl)-3-[(2E)-1,4,5,6,7,8-hexahydro-1,3-diazocin-2-yl]urea hydrochloride
• CAS No: 68967-19-1
• MF: C₁₅H₂₃ClN₄O
• MW: 310.822322130203
• CID: 1731882
• PubChem ID: 3052518

1-(2,6-dimethylphenyl)-3-[(2E)-1,4,5,6,7,8-hexahydro-1,3-diazocin-2-yl]urea hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-3-[(2E)-1,4,5,6,7,8-hexahydro-1,3-diazocin-2-yl]urea hydrochloride
• 1-(2,6-dimethylphenyl)-3-(1,4,5,6,7,8-hexahydro-1,3-diazocin-2-yl)urea,hydrochloride
• Urea, N-(2,6-dimethylphenyl)-N'-(hexahydro-1,3-diazocin-2(1H)-ylidene)-, monohydrochloride
• 68967-19-1
• DTXSID40219013
• 1-(Hexahydro-1,3-diazocin-2(1H)-ylidene)-3-(2,6-xylyl)-urea hydrochloride
• N-(2,6-Dimethylphenyl)-N'-(hexahydro-1,3-diazocin-2(1H)-ylidene)urea hydrochloride

• Inchi： InChI=1S/C15H22N4O.ClH/c1-11-7-6-8-12(2)13(11)18-15(20)19-14-16-9-4-3-5-10-17-14;/h6-8H,3-5,9-10H2,1-2H3,(H3,16,17,18,19,20);1H
• InChI Key： SOQMLWNSBGOEHL-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)NC(=O)NC2=NCCCCCN2.Cl

Computed Properties

• Exact Mass: 310.15629
• Monoisotopic Mass: 310.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.52